Cas no 896037-29-9 (3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate)
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate
- AKOS002289233
- 896037-29-9
- [3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl] propanoate
- 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propionate
- F1862-0260
- 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl propanoate
-
- Inchi: 1S/C21H20O6/c1-5-19(22)26-14-7-8-15-12(2)20(21(23)27-17(15)11-14)13-6-9-16(24-3)18(10-13)25-4/h6-11H,5H2,1-4H3
- InChI Key: MQETVTCYTIMLFZ-UHFFFAOYSA-N
- SMILES: O1C(C(C2C=CC(=C(C=2)OC)OC)=C(C)C2C=CC(=CC1=2)OC(CC)=O)=O
Computed Properties
- Exact Mass: 368.12598835g/mol
- Monoisotopic Mass: 368.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 71.1Ų
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1862-0260-2μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-5μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-10μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-20μmol |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-1mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-2mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-3mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-4mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-5mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0260-10mg |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate |
896037-29-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate
Comprehensive Overview of 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate (CAS No. 896037-29-9)
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate (CAS No. 896037-29-9) is a synthetic coumarin derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the chromene family, characterized by its unique methoxy-substituted phenyl and propanoate ester functionalities. Its structural complexity and biological activity have made it a subject of interest for researchers exploring anti-inflammatory, antioxidant, and enzyme inhibition properties.
Recent studies highlight the growing demand for coumarin-based compounds in drug development, particularly for their role in modulating cellular signaling pathways. The presence of dimethoxy groups in this molecule enhances its lipophilicity, improving membrane permeability—a critical factor for bioavailability in therapeutic applications. Researchers are also investigating its potential as a fluorescent probe due to the inherent photophysical properties of the chromen-2-one core.
In the context of green chemistry, the synthesis of 896037-29-9 has been optimized to reduce environmental impact. Modern techniques such as microwave-assisted synthesis and catalyst-free reactions are being explored to improve yield and purity. This aligns with the industry's shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.
The compound's structure-activity relationship (SAR) has been a focal point in medicinal chemistry discussions. Its 4-methyl and 7-propanoate substitutions contribute to steric and electronic effects that influence binding affinity to biological targets. Computational studies using molecular docking and QSAR modeling have predicted interactions with cyclooxygenase-2 (COX-2) and tyrosinase enzymes, suggesting applications in dermatology and neuroprotection.
From an analytical perspective, HPLC and LC-MS are the preferred methods for quantifying 896037-29-9 in complex matrices. The compound's UV absorption maxima near 320 nm enables sensitive detection, while fragmentation patterns in mass spectrometry aid in structural confirmation. These methodologies address common search queries like "how to analyze coumarin derivatives" and "quality control for synthetic intermediates."
Ongoing research explores the synergistic effects of this compound with natural extracts, responding to the trending interest in hybrid pharmacophores. Preliminary data suggest enhanced efficacy when combined with polyphenols or terpenoids, opening avenues for nutraceutical formulations. Such findings resonate with the popular search term "natural-synthetic combination therapies."
In summary, 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate represents a versatile scaffold bridging organic synthesis and biomedical innovation. Its multifaceted applications—from drug discovery to material science—ensure its relevance in contemporary scientific discourse, while optimized synthetic protocols address the demand for eco-friendly chemistry solutions.
896037-29-9 (3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)